Cas no 60532-62-9 (Tetrakis(4-nitrophenyl)methane)

Tetrakis(4-nitrophenyl)methane structure
60532-62-9 structure
Product Name:Tetrakis(4-nitrophenyl)methane
CAS No:60532-62-9
MF:C25H16N4O8
MW:500.41654586792
MDL:MFCD12546931
CID:1620096
PubChem ID:10185371
Update Time:2025-04-21

Tetrakis(4-nitrophenyl)methane Chemical and Physical Properties

Names and Identifiers

    • 1-nitro-4-[tris(4-nitrophenyl)methyl]benzene
    • Tetrakis(4-nitrophenyl)methane
    • tetra(4-nitrophenyl)methane
    • tetra(p-nitrophenyl)methane
    • Tetrakis(4-nitrophenyl)methan
    • XVFUQPAZKCFNTH-UHFFFAOYSA-N
    • C25H16N4O8
    • BBL100919
    • STL554713
    • SY037713
    • Z3439
    • 1,1',1'',1'''-methanetetrayltetrakis(4-nitrobenzene)
    • Benzene, 1,1',1'',1'''-methanetetrayltetrakis[4-nitro-
    • A913707
    • DB-130707
    • SCHEMBL1682720
    • AC2622
    • 1-nitro-4-[tris(4-nitrophenyl)methyl]benzene;tetra(p-nitrophenyl)methane; tetra(4-nitrophenyl)methane
    • YSZC193
    • MFCD12546931
    • DTXSID00436502
    • 60532-62-9
    • CS-12111
    • AKOS005256060
    • CS-0110888
    • T3643
    • MDL: MFCD12546931
    • Inchi: 1S/C25H16N4O8/c30-26(31)21-9-1-17(2-10-21)25(18-3-11-22(12-4-18)27(32)33,19-5-13-23(14-6-19)28(34)35)20-7-15-24(16-8-20)29(36)37/h1-16H
    • InChI Key: XVFUQPAZKCFNTH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 500.09700
  • Monoisotopic Mass: 500.09681348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 183
  • XLogP3: 6.3

Experimental Properties

  • PSA: 183.28000
  • LogP: 7.79490

Tetrakis(4-nitrophenyl)methane Pricemore >>

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